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Compound of Interest

Compound Name: Pinacolyl methylphosphonic acid

Cat. No.: B1194192

An In-depth Technical Guide to Pinacolyl
Methylphosphonic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Pinacolyl methylphosphonic
acid (PMPA), a significant biomarker for exposure to G-series nerve agents. The document
details its chemical identity, physicochemical properties, and analytical methodologies for its
detection, tailored for professionals in research and development.

Chemical Identification and Molecular Structure

Pinacolyl methylphosphonic acid is an organophosphorus compound primarily known as a
hydrolysis product and thus a key biomarker for exposure to the nerve agent Soman.[1][2][3] Its
unambiguous identification is crucial for forensic and clinical analysis.

The Chemical Abstracts Service (CAS) Registry Number for Pinacolyl methylphosphonic
acid is 616-52-4.[1][2][3]1[4]

Molecular Structure:

The structure of Pinacolyl methylphosphonic acid consists of a central phosphorus atom
bonded to a methyl group, a hydroxyl group, an oxygen atom with a double bond, and a
pinacolyl group.[4]
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e Molecular Formula: C7H170sP[1][4][5]

¢ |I[UPAC Name: (3,3-dimethylbutan-2-yloxy)(methyl)phosphinic acid[3][4]

e InChl: INChI=1S/C7H1703P/c1-6(7(2,3)4)10-11(5,8)9/h6H,1-5H3,(H,8,9)[4]
e InChl Key: BLALDUPQYCGKAG-UHFFFAOYSA-N[4]

e SMILES: CC(C(C)(C)C)OP(=0)(C)Ol[4]

Physicochemical Properties

A summary of the key physicochemical properties of Pinacolyl methylphosphonic acid is
presented in the table below for easy reference and comparison.

Property Value Source
Molecular Weight 180.18 g/mol [11[4115]
Density 1.032 g/mL at 25 °C [41[6]
Boiling Point 96-106 °C at 8 mmHg [4][6]
pKa (strongest acidic) 2.06-2.21 [4]
Physical Form Oily liquid [6]
Color Colorless [6]

- Slightly soluble in Chloroform
Solubility [6]
and Ethyl Acetate

Significance as a Biomarker

Pinacolyl methylphosphonic acid is not a naturally occurring compound in the human body.
[7] Its presence is a definitive indicator of exposure to the chemical warfare agent Soman.[2]
Soman rapidly hydrolyzes in the environment and in the body to form PMPA, making the
detection of PMPA a critical tool in verifying exposure, even when the parent agent is no longer
detectable.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194192?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

